Cas no 929972-93-0 (1,3,4-trimethyl-1H-pyrazolo3,4-bpyridin-6-yl 3-nitrobenzene-1-sulfonate)

• Product Name: 1,3,4-trimethyl-1H-pyrazolo3,4-bpyridin-6-yl 3-nitrobenzene-1-sulfonate
• CAS No: 929972-93-0
• MF: C₁₅H₁₄N₄O₅S
• MW: 362.360461711884
• MDL: MFCD09040545
• CID: 3155275
• PubChem ID: 16227856
• Update Time: 2025-10-29

1,3,4-trimethyl-1H-pyrazolo3,4-bpyridin-6-yl 3-nitrobenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 1,3,4-trimethyl-1H-pyrazolo[3,4-b]pyridin-6-yl 3-nitrobenzenesulfonate
• 1,3,4-trimethyl-1H-pyrazolo3,4-bpyridin-6-yl 3-nitrobenzene-1-sulfonate
• CS-0244105
• AKOS033881730
• EN300-27197
• G37029
• 1,3,4-trimethylpyrazolo[3,4-b]pyridin-6-yl 3-nitrobenzenesulfonate
• Z237528156
• 1,3,4-trimethyl-1H-pyrazolo[3,4-b]pyridin-6-yl3-nitrobenzene-1-sulfonate
• 929972-93-0
• 1,3,4-trimethyl-1H-pyrazolo[3,4-b]pyridin-6-yl 3-nitrobenzene-1-sulfonate
• (1,3,4-trimethylpyrazolo[3,4-b]pyridin-6-yl) 3-nitrobenzenesulfonate

• MDL： MFCD09040545
• Inchi： 1S/C15H14N4O5S/c1-9-7-13(16-15-14(9)10(2)17-18(15)3)24-25(22,23)12-6-4-5-11(8-12)19(20)21/h4-8H,1-3H3
• InChI Key： TWEPMHYCOOVYNO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)[N+](=O)[O-])(=O)(=O)OC1=CC(C)=C2C(C)=NN(C)C2=N1

Computed Properties

• Exact Mass: 362.06849073Da
• Monoisotopic Mass: 362.06849073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 128Ų

Additional information on 1,3,4-trimethyl-1H-pyrazolo3,4-bpyridin-6-yl 3-nitrobenzene-1-sulfonate

Comprehensive Overview of 1,3,4-Trimethyl-1H-pyrazolo[3,4-b]pyridin-6-yl 3-nitrobenzene-1-sulfonate (CAS No. 929972-93-0)

1,3,4-Trimethyl-1H-pyrazolo[3,4-b]pyridin-6-yl 3-nitrobenzene-1-sulfonate (CAS No. 929972-93-0) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazolo[3,4-b]pyridine derivatives, which are known for their diverse biological activities. The presence of a 3-nitrobenzenesulfonate group enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its unique structural features and potential applications in drug discovery.

The molecular structure of 1,3,4-trimethyl-1H-pyrazolo[3,4-b]pyridin-6-yl 3-nitrobenzene-1-sulfonate combines a pyrazolo[3,4-b]pyridine core with a 3-nitrobenzenesulfonate moiety. This combination offers intriguing possibilities for modulating electronic properties and biological activity. Recent studies have highlighted the role of such compounds in targeting specific enzymes or receptors, particularly in the context of kinase inhibition and anti-inflammatory agents. The trimethyl substitution on the pyrazole ring further influences the compound's lipophilicity and metabolic stability, key factors in medicinal chemistry.

In the pharmaceutical industry, 1,3,4-trimethyl-1H-pyrazolo[3,4-b]pyridin-6-yl 3-nitrobenzene-1-sulfonate is being explored as a potential building block for small molecule therapeutics. Its structural complexity allows for the development of novel compounds with improved selectivity and potency. Current research trends focus on its application in cancer therapy, where pyrazolo[3,4-b]pyridine derivatives have shown promise as tyrosine kinase inhibitors. The 3-nitrobenzenesulfonate group also provides a handle for further chemical modifications, enabling the creation of diverse analog libraries for high-throughput screening.

The synthesis of 1,3,4-trimethyl-1H-pyrazolo[3,4-b]pyridin-6-yl 3-nitrobenzene-1-sulfonate typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound. Recent advances in flow chemistry and green chemistry approaches have improved the efficiency of producing such complex molecules, addressing growing concerns about sustainable chemical manufacturing.

From a commercial perspective, the demand for specialized intermediates like 1,3,4-trimethyl-1H-pyrazolo[3,4-b]pyridin-6-yl 3-nitrobenzene-1-sulfonate is increasing, particularly from contract research organizations and pharmaceutical companies engaged in drug discovery. The compound's CAS number (929972-93-0) serves as a unique identifier in chemical databases and regulatory documentation. Market analysts note growing interest in heterocyclic compounds with potential therapeutic applications, positioning this molecule as a valuable research tool in the competitive landscape of drug development.

Quality control is paramount when working with 1,3,4-trimethyl-1H-pyrazolo[3,4-b]pyridin-6-yl 3-nitrobenzenesulfonate, as impurities can significantly impact research outcomes. Reputable suppliers provide comprehensive analytical data and certificates of analysis to ensure researchers can trust their materials. Storage recommendations typically include protection from moisture and light, often suggesting amber glass containers under inert atmosphere for long-term stability.

Future research directions for 1,3,4-trimethyl-1H-pyrazolo[3,4-b]pyridin-6-yl 3-nitrobenzene-1-sulfonate may explore its potential in photopharmacology, where the nitroaromatic group could serve as a photoswitchable element. Additionally, computational chemistry approaches are being employed to predict its interactions with biological targets, accelerating the drug discovery process. As the pharmaceutical industry continues to seek novel chemical scaffolds, compounds like this pyrazolo[3,4-b]pyridine derivative will remain important tools for medicinal chemists worldwide.